Cas no 2171897-99-5 (2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2171897-99-5
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5566999
• PubChem ID: 165593749
• Update Time: 2025-06-30

2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598493
• 2171897-99-5
• 2-[5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C9H14N4O/c1-7(2)13-9(6-14-3)8(4-5-10)11-12-13/h7H,4,6H2,1-3H3
• InChI Key： IHGSSPJHYLXDAE-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC#N)N=NN1C(C)C

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171897-99-5)

2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2171897-99-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, including the methoxymethyl and propan-2-yl substituents, contribute to its stability and bioavailability, making it a promising candidate for various therapeutic applications.

The synthesis of 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a highly efficient and versatile method for constructing 1,2,3-triazoles. This reaction is part of the broader class of click chemistry reactions, which are characterized by their high yield, selectivity, and ease of execution. The methoxymethyl and propan-2-yl substituents can be introduced through subsequent functional group manipulations to achieve the desired final structure.

Recent studies have highlighted the potential of 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole ring system is known to interact with specific protein targets involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These interactions can lead to reduced production of pro-inflammatory cytokines and mediators, making the compound a potential candidate for treating inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The methoxymethyl substituent is believed to enhance the compound's ability to penetrate bacterial cell walls, while the triazole ring provides additional stability and resistance to metabolic degradation. These properties make it a valuable lead compound for developing new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic profile of 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also been studied extensively. Research conducted by a team at the University of California found that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring that the drug remains active in the body for an extended period, thereby enhancing its therapeutic efficacy. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in treating inflammatory conditions. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 2-5-(methoxymethyl)-1-(propan-2-yl)-1H-1,2,3-triazol-4-y lacetonitrile (CAS No. 2171897--99-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.